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Compound of Interest

Compound Name: (2-Chloro-4-iodophenyl)hydrazine

Cat. No.: B1423791 Get Quote

An In-depth Technical Guide to (2-Chloro-4-
iodophenyl)hydrazine
For Researchers, Scientists, and Drug Development Professionals

Abstract
(2-Chloro-4-iodophenyl)hydrazine and its hydrochloride salt are halogenated aromatic

hydrazine derivatives. While specific experimental data on this compound is limited in publicly

available literature, this guide provides a comprehensive overview of its known and predicted

physicochemical properties, a detailed putative synthesis protocol, and potential applications in

drug discovery based on the activities of structurally related molecules. This document aims to

serve as a foundational resource for researchers interested in the synthesis and evaluation of

this and similar compounds for therapeutic development.

Chemical and Physical Properties
Precise experimental data for the physical and chemical properties of (2-Chloro-4-
iodophenyl)hydrazine are not readily available in peer-reviewed literature. The following

tables summarize key identifiers and predicted properties based on computational models and

data from structurally analogous compounds.

Table 1: Compound Identifiers
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Identifier Value

Chemical Name (2-Chloro-4-iodophenyl)hydrazine

CAS Number 29654-08-8

Molecular Formula C₆H₆ClIN₂

Molecular Weight 268.48 g/mol

Chemical Name (HCl Salt) (2-Chloro-4-iodophenyl)hydrazine hydrochloride

CAS Number (HCl Salt) 1219606-21-9

Molecular Formula (HCl Salt) C₆H₇Cl₂IN₂

Molecular Weight (HCl Salt) 304.94 g/mol [1]

Table 2: Predicted Physicochemical Properties
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Property
Predicted
Value/Information

Notes

Appearance White to off-white solid
Based on similar

phenylhydrazine compounds.

Melting Point Not available

The related compound 4-

iodophenylhydrazine has a

melting point of 102-106 °C.[2]

Boiling Point ~350-400 °C at 760 mmHg
Highly uncertain; prone to

decomposition.

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, methanol, and DMSO.

Based on general solubility of

phenylhydrazines.

pKa Not available

The pKa of the hydrazinium

ion is expected to be in the

range of 4-6.

Stability

Stable under normal

conditions. Light-sensitive.

Decomposes upon heating.

General stability of hydrazine

derivatives.

Synthesis and Purification
A specific, detailed experimental protocol for the synthesis of (2-Chloro-4-
iodophenyl)hydrazine is not published. However, a standard and reliable method for the

preparation of substituted phenylhydrazines is the diazotization of the corresponding aniline

followed by reduction. The following is a putative protocol based on this general procedure,

starting from the commercially available 2-chloro-4-iodoaniline.[3]

Experimental Protocol: Synthesis of (2-Chloro-4-
iodophenyl)hydrazine
Materials:

2-Chloro-4-iodoaniline
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Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Stannous Chloride Dihydrate (SnCl₂·2H₂O)

Sodium Hydroxide (NaOH)

Diethyl Ether (or other suitable organic solvent)

Anhydrous Magnesium Sulfate (or Sodium Sulfate)

Deionized Water

Ice

Procedure:

Step 1: Diazotization of 2-Chloro-4-iodoaniline

In a three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer,

suspend 2-chloro-4-iodoaniline (1 equivalent) in a mixture of concentrated hydrochloric acid

and water.

Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise,

ensuring the temperature does not rise above 5 °C.

Continue stirring at 0-5 °C for 30 minutes after the addition is complete to ensure the

formation of the diazonium salt.

Step 2: Reduction of the Diazonium Salt

In a separate flask, prepare a solution of stannous chloride dihydrate (2.5-3 equivalents) in

concentrated hydrochloric acid.

Cool the stannous chloride solution to 0-5 °C in an ice bath.
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Slowly add the cold diazonium salt solution from Step 1 to the stannous chloride solution

with vigorous stirring, maintaining the temperature below 10 °C.

After the addition is complete, continue to stir the reaction mixture for 1-2 hours, allowing it to

slowly warm to room temperature. A precipitate of the hydrazine hydrochloride salt should

form.

Step 3: Isolation and Purification of the Free Base

Collect the precipitated (2-Chloro-4-iodophenyl)hydrazine hydrochloride by vacuum

filtration and wash with a small amount of cold water.

To obtain the free base, suspend the hydrochloride salt in water and cool in an ice bath.

Slowly add a concentrated solution of sodium hydroxide with stirring until the pH is basic (pH

> 10) to liberate the free hydrazine.

Extract the aqueous suspension with diethyl ether or another suitable organic solvent (3 x

volumes).

Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the organic solution under reduced

pressure to yield the crude (2-Chloro-4-iodophenyl)hydrazine.

Further purification can be achieved by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexane/ethyl acetate).
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Step 1: Diazotization

Step 2: Reduction

Step 3: Isolation Step 4: Purification

2-Chloro-4-iodoaniline

Diazonium Salt Intermediate0-5 °C

Conc. HCl, H₂O

NaNO₂ (aq)

(2-Chloro-4-iodophenyl)hydrazine
Hydrochloride

< 10 °C

SnCl₂·2H₂O in Conc. HCl

(2-Chloro-4-iodophenyl)hydrazine
(Free Base)

Basification

NaOH (aq) Solvent Extraction Drying Evaporation Recrystallization Pure Product
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Cellular Uptake

Metabolic Bioactivation

Target Interaction

Cellular Response

(2-Chloro-4-iodophenyl)hydrazine

Intracellular Compound

Enzymatic Oxidation
(e.g., CYP450, Peroxidases)

Reactive Intermediates
(Radicals, Diazonium ions)

Covalent Adduct Formation

Alkylation

Target Protein
(e.g., Enzyme, Receptor)

Inhibition of Protein Function

Signaling Pathway Disruption

Apoptosis / Cytotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1423791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

